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Compound of Interest

Compound Name: Pyridine-2,6-diethanol

Cat. No.: B085852

An In-depth Technical Guide on the Core Chemical Structure and Properties of Pyridine-2,6-
diethanol for Researchers, Scientists, and Drug Development Professionals.

Introduction

Pyridine-2,6-diethanol, with the CAS number 1077-36-7, is a disubstituted pyridine derivative.
[1][2] Its structure, featuring a central pyridine ring with two ethanol substituents at the 2 and 6
positions, makes it a subject of interest in coordination chemistry and as a potential building
block in the synthesis of more complex molecules. This technical guide provides a summary of
the available chemical and physical properties of pyridine-2,6-diethanol. It is important to
distinguish this compound from the closely related and more extensively documented pyridine-
2,6-dimethanol (CAS 1195-59-1). This guide will focus exclusively on the available data for
pyridine-2,6-diethanol.

Chemical Structure and Properties

The chemical structure of pyridine-2,6-diethanol consists of a pyridine ring with ethanol
groups attached to the carbon atoms at the 2 and 6 positions. The IUPAC name for this
compound is 2-[6-(2-hydroxyethyl)pyridin-2-yl]ethanol.[1][2]

Table 1: Chemical Identifiers and Computed Properties of Pyridine-2,6-diethanol[1][2]
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Property Value

Molecular Formula CoH13NO:2

Molecular Weight 167.20 g/mol

CAS Number 1077-36-7

IUPAC Name 2-[6-(2-hydroxyethyl)pyridin-2-ylJethanol
Canonical SMILES C1=CC(=NC(=C1)CCO)CCO

InChl Key VSZWBJJFJGROCO-UHFFFAOYSA-N
Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 4

Topological Polar Surface Area 53.4 A2

Table 2: Physical Properties of Pyridine-2,6-diethanol[1]

Property Value

Boiling Point 307°C at 760 mmHg
Density 1.166 g/cm3

Flash Point 139.5°C

Note: Detailed experimental data on properties such as melting point and solubility for
pyridine-2,6-diethanol are not readily available in the cited literature. The closely related
compound, pyridine-2,6-dimethanol, is a white to off-white crystalline solid with a melting point
of 112-115°C and is soluble in water.[3][4][5][6][7]

Spectral Data

Comprehensive experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for
pyridine-2,6-diethanol is not available in the reviewed scientific literature. For the related
compound, pyridine-2,6-dimethanol, the *H NMR spectrum in CDCIs shows signals at 6 7.70 (t,
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J=7.6 Hz, 1H), 7.20 (d, J=7.7 Hz, 2H), and 4.78 (s, 4H).[6] The FT-IR spectrum of pyridine-2,6-
dimethanol shows a characteristic O-H band around 3360 cm~1.[8]

Experimental Protocols

Detailed and verified experimental protocols for the synthesis of pyridine-2,6-diethanol are not
described in the available scientific literature. General synthetic strategies for disubstituted
pyridines could potentially be adapted for its synthesis.

Applications in Drug Development and Research

The pyridine moiety is a common scaffold in many pharmaceutical compounds due to its ability
to form hydrogen bonds and its bioisosteric relationship with other functional groups.[9][10]
Pyridine derivatives have shown a wide range of biological activities, including antimicrobial
and anticancer properties.[11][12][13] However, specific studies on the biological activity,
medicinal applications, or involvement in signaling pathways of pyridine-2,6-diethanol have
not been found in the reviewed literature.

The ethanol side chains of pyridine-2,6-diethanol offer potential sites for further
functionalization, suggesting its utility as a precursor for more complex molecules in drug
discovery and materials science.

Coordination Chemistry

The nitrogen atom of the pyridine ring and the oxygen atoms of the two hydroxyl groups in
pyridine-2,6-diethanol provide potential coordination sites, suggesting its role as a tridentate
ligand in coordination chemistry. While the coordination chemistry of the related pyridine-2,6-
dimethanol is well-documented, forming complexes with various metal ions,[14] specific studies
on the coordination complexes of pyridine-2,6-diethanol are not readily available.

Conclusion

Pyridine-2,6-diethanol is a disubstituted pyridine with potential applications in chemical
synthesis and coordination chemistry. However, there is a significant lack of comprehensive
experimental data regarding its physical properties, spectral characteristics, and synthesis.
Furthermore, its biological activity and potential applications in drug development remain
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unexplored. Further research is required to fully characterize this compound and to investigate
its potential uses.

Mandatory Visualization

Due to the lack of available information on signaling pathways, detailed experimental
workflows, or established logical relationships for pyridine-2,6-diethanol in the scientific
literature, a meaningful diagram using Graphviz (DOT language) that meets the specified
requirements cannot be generated at this time. The creation of a diagram would require data
that is not present in the search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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